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For researchers, scientists, and drug development professionals engaged in lipidomics, the
accuracy, reproducibility, and interoperability of analytical methods are paramount. Validating a
lipidomics workflow, from sample preparation to data analysis, requires a well-characterized
and consistent reference material. The National Institute of Standards and Technology (NIST)
Standard Reference Material (SRM) 1950, "Metabolites in Frozen Human Plasma,” serves as a
critical benchmark for this purpose.[1][2][3] This guide provides a comprehensive overview of
using NIST SRM 1950 for lipidomics method validation, including comparisons with alternative
approaches and detailed experimental protocols.

The Role of NIST SRM 1950 in Method Validation

NIST SRM 1950 is a pooled human plasma material that has been extensively characterized to
provide certified and reference values for a range of metabolites, including key lipids.[2][4] Its
primary utility in a research setting is to serve as a ground truth for assessing the performance
of an analytical method. By analyzing SRM 1950 and comparing the obtained results to the
established values, researchers can evaluate their method's accuracy and precision.
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The material was developed through a collaboration between NIST and the National Institutes
of Health (NIH) to represent "normal” human plasma. A unit of SRM 1950 consists of five vials,
each containing approximately 1.0 mL of frozen plasma.[2]

Performance Benchmark: Certified and Consensus
Lipid Values

While NIST provides certified values for a limited number of analytes, extensive interlaboratory
comparison exercises have generated consensus estimates for a much broader range of lipids.
[1][5] These consensus values, derived from the analysis of SRM 1950 by numerous
laboratories using diverse methodologies, provide the lipidomics community with valuable
benchmark data for method validation.[5][6]

Certified Lipid Concentrations in NIST SRM 1950

The following table summarizes the certified values for total cholesterol and total glycerides in
NIST SRM 1950 as provided in the Certificate of Analysis.

Mass Concentration Amount-of-Substance
Analyte .

(mgl/dL) Concentration (mmol/L)
Cholesterol 151.4+3.3 3.917 £ 0.085
Total Glycerides 99.0+2.1 1.12 +0.02

Values are presented as the mean + expanded uncertainty with a coverage factor (k) of 2,
corresponding to a 95% confidence level.[4]

Consensus Concentrations for Key Lipid Species

The NIST-led interlaboratory comparison study has provided consensus mean estimates for
hundreds of lipid species in SRM 1950.[5] These values are invaluable for laboratories
performing targeted and untargeted lipidomics. Below is a selection of consensus
concentrations for representative lipid species. For a comprehensive list, researchers are
encouraged to consult the publications from the interlaboratory comparison exercises.
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Consensus Mean

Lipid Class Lipid Species
(nmol/mL)

Phosphatidylcholine (PC) PC(34:1) 156.4
Phosphatidylcholine (PC) PC(36:2) 123.1
Lyso-Phosphatidylcholine

LPC(16:0) 119.2
(LPC)
Lyso-Phosphatidylcholine

LPC(18:0) 73.4
(LPC)
Sphingomyelin (SM) SM(d18:1/16:0) 58.7
Triacylglycerol (TG) TG(52:2) 148.9
Cholesteryl Ester (CE) CE(18:2) 398.6

Note: These values are illustrative and are subject to revision based on ongoing research.
Researchers should refer to the latest NIST publications and the LipidQC tool for the most up-
to-date consensus data.[6]

Alternative Approaches to Method Validation

While NIST SRM 1950 is a gold standard, laboratories may also employ other materials and
strategies for method validation and quality control:

o Commercial Pooled Plasma: Several vendors offer pooled plasma products that can be used
as quality control materials. While not certified reference materials, they can be valuable for
monitoring the consistency of an analytical run.

» In-house Pooled Samples: Creating a large batch of pooled plasma from study samples can
serve as a study-specific quality control material. This is particularly useful for large-scale
longitudinal studies to monitor analytical drift over time.

o Commercially Available Lipid Standards: Individual or mixtures of synthetic lipid standards
are essential for confirming the identity of lipid species and for creating calibration curves for
absolute quantification.
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The primary advantage of NIST SRM 1950 over these alternatives is its extensive
characterization by a multitude of laboratories, providing a consensus on the true values of a
wide array of lipids. This inter-laboratory consensus is crucial for ensuring that a method is not
just precise but also accurate and that the results are comparable to those from other research
groups.

Experimental Protocols

Detailed and consistent experimental protocols are fundamental to achieving reliable lipidomics
data. The following sections outline common procedures used in the analysis of NIST SRM
1950.

Lipid Extraction from Plasma

A modified Folch or Bligh-Dyer extraction is a commonly employed method for extracting lipids
from plasma.

Materials:

NIST SRM 1950 plasma
e Chloroform (HPLC grade)
e Methanol (HPLC grade)
* 0.9% NaCl solution

o Glass centrifuge tubes

« Nitrogen evaporator
Procedure:

e Thawing: Thaw the vial of SRM 1950 at room temperature for at least 30 minutes, protected
from light.[4]

 Aliquoting: Gently mix the thawed plasma and transfer a 100 pL aliquot to a glass centrifuge
tube.
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e Solvent Addition: Add 2 mL of a 2:1 (v/v) mixture of chloroform and methanol to the plasma.

e Homogenization: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and to
disrupt protein-lipid complexes.

o Phase Separation: Add 0.5 mL of 0.9% NaCl solution and vortex for an additional 30
seconds.

o Centrifugation: Centrifuge the sample at 2000 x g for 10 minutes at 4°C to achieve a clear
separation of the aqueous and organic layers.

 Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a
glass Pasteur pipette and transfer it to a clean tube.

e Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for the analytical
platform (e.g., isopropanol:acetonitrile:water for LC-MS).

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Analysis

LC-MS/MS is the most widely used analytical platform for comprehensive lipid profiling.
Typical LC Conditions:
e Column: A C18 reversed-phase column is commonly used for separating lipid species.

o Mobile Phase A: Acetonitrile/water (e.g., 60:40) with an additive such as 10 mM ammonium
formate.

o Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

o Gradient: A gradient from a lower to a higher concentration of mobile phase B is used to
elute lipids based on their polarity.

» Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Typical MS Conditions:

« lonization: Electrospray ionization (ESI) is used in both positive and negative ion modes to
detect a broad range of lipid classes.

e Acquisition Mode: Data-dependent or data-independent acquisition can be used for
untargeted analysis, while selected reaction monitoring (SRM) or multiple reaction
monitoring (MRM) is employed for targeted quantification.

e Mass Analyzer: High-resolution mass spectrometers such as Orbitrap or TOF analyzers are
preferred for accurate mass measurements and confident lipid identification.

Visualizing Workflows and Pathways

Diagrams can effectively illustrate complex processes and relationships in lipidomics research.
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Lipidomics Method Validation Workflow using NIST SRM 1950
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Caption: A typical workflow for lipidomics method validation using NIST SRM 1950.
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Simplified Sphingolipid Metabolism Pathway
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Caption: A simplified diagram of key steps in the sphingolipid metabolism pathway.

By incorporating NIST SRM 1950 into their analytical workflow, researchers can significantly
enhance the quality, reliability, and comparability of their lipidomics data, ultimately leading to
more robust and impactful scientific discoveries.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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